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Get Quote

Q: What is delphinidin chloride and what are its key identifiers? Delphinidin is an anthocyanidin, the

aglycone (non-sugar) component of certain anthocyanin pigments. The "chloride" form is common for

commercial standards, where the flavylium cation is paired with a chloride anion for stability [1] [2].

The table below summarizes its fundamental chemical identification data:

Property Description

Common Name Delphinidin (often used interchangeably with Delphinidin Chloride) [1]

Systematic Name 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-1λ⁴-chromen-1-ylium chloride [1]

CAS Registry
Number

528-53-0 [1] [2] [3]

Molecular Formula C₁₅H₁₁O₇⁺ (Flavylium cation) [1] [4]

Average Mass 303.24 g/mol (aglycone) [1]

SMILES [Cl-].OC1=CC(O)=C2C=C(O)C(=[O+]C2=C1)C1=CC(O)=C(O)C(O)=C1

[1] [2]
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Q: What are the primary natural sources of delphinidin? Delphinidin is found in its glycosylated forms

(anthocyanins) in many pigmented fruits and vegetables. Key natural sources include [1] [5] [6]:

Fruits: Bilberries, blackcurrants, blueberries, cranberries, pomegranates, Concord grapes
Vegetables: Eggplant skin, black lentils, pigmented cabbages

Beverages: Red wine, roselle (Hibiscus sabdariffa) extracts

Analytical Methods & Data Interpretation

Q: What are the standard analytical techniques for identifying delphinidin chloride? Proper

identification and quantification require a combination of chromatographic and spectroscopic techniques.

Technique Application & Key Details

High-Performance Liquid
Chromatography (HPLC)

Primary method for separation and quantification. Coupling with a

Diode Array Detector (DAD) is essential to capture its characteristic
UV-Vis spectrum [2] [7].

Mass Spectrometry (MS) Critical for confirming molecular weight and structure. LC-MS/MS
provides fragmentation patterns for definitive identification [1] [7].

Gas Chromatography (GC) Suitable for analysis, though likely requires derivatization [2] [7].

Nuclear Magnetic Resonance
(NMR)

The gold standard for full structural elucidation, including

stereochemistry [2].

Q: What spectral features can I expect for delphinidin?

UV-Vis Spectroscopy: Anthocyanins like delphinidin show a strong absorption maximum in the 450-
560 nm range, responsible for their red/blue/purple color. The exact λ_max is highly dependent on
the pH of the mobile phase or solvent [5].

Mass Spectrometry: The protonated aglycone ion [M]+ for delphinidin is typically observed at m/z
303 [1]. Glycosylated forms will show higher m/z values corresponding to the added sugar units (e.g.,

+162 for glucose).

The following diagram illustrates a general workflow for the extraction, analysis, and identification of

delphinidin from a plant or biological sample:
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Troubleshooting Common Experimental Issues

Q: My delphinidin standard appears to be degrading. How can I stabilize it? Delphinidin is notoriously

unstable. Its structure is highly sensitive to several environmental factors [8] [5] [6].
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Issue Possible Cause Solution & Preventive Measures

| Poor Stability/ Degradation | High pH: Structure changes with pH. High Temperature: Accelerates

decomposition. Light Exposure: Promotes oxidation. Oxygen: Causes oxidative degradation. | • Maintain

acidic conditions (pH < 3.0) for solutions [5]. • Store at -20°C or below; transport on wet ice [2] [3]. •

Protect from light; use amber vials. • Use an inert atmosphere (e.g., Nitrogen) when possible. | | Low

Recovery from Biological Matrix | Extensive metabolism in gut/gut microbiota; degradation during sample

prep. | • Use acidic stabilization buffers immediately upon sample collection. • Include enzymatic inhibitors

(e.g., for glucuronidases). | | Unexpected Metabolites in Data | Normal biotransformation. A key hydrolytic

metabolite is gallic acid [8]. | • Be aware of common metabolites. Use authentic standards of gallic acid for

comparison during analysis [8]. |

Q: Why do I detect gallic acid in my experiments with delphinidin? This is a common and expected

finding. Delphinidin's structure is very unstable and easily decomposes. Gallic acid is a primary hydrolytic

metabolite of delphinidin [8]. In fact, research shows that both delphinidin and its metabolite gallic acid

have biological activity, such as promoting the differentiation of regulatory T cells [8]. Therefore, detecting

gallic acid does not necessarily indicate an error but may be a result of normal metabolic or chemical

breakdown.

Key Biological Pathways & Experimental Protocols

Q: What is a key signaling pathway modulated by delphinidin in cancer research? Delphinidin exhibits

anticancer effects by targeting multiple signaling pathways. A well-documented mechanism is the inhibition

of the PI3K/AKT and MAPK pathways, which are central to cell survival, proliferation, and growth. The

diagram below summarizes this mechanism:
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In vitro Protocol: Assessing Anti-Proliferative Effects This protocol is adapted from multiple studies

investigating delphinidin's effects on cancer cell lines [6] [9] [10].

Cell Culture: Use relevant cancer cell lines (e.g., breast cancer SKBR-3, colon cancer HCT-116,

prostate cancer PC-3). Maintain cultures in standard conditions (37°C, 5% CO₂).
Compound Preparation: Prepare a stock solution of delphinidin chloride in DMSO. Ensure the

final DMSO concentration in cell culture media is low (e.g., <0.5%) and use a vehicle control.
Treatment: Plate cells and allow to adhere. The next day, treat cells with a range of delphinidin

concentrations (e.g., 10-200 µM) for 24-72 hours.
Viability Assay: Perform an MTT or WST-1 assay according to manufacturer protocols to measure

cell proliferation/viability.
Mechanistic Analysis:

Western Blotting: Analyze protein lysates for cleaved caspase-3 (apoptosis), phospho/total
AKT and ERK (pathway inhibition), and cyclin D1 (cell cycle).
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Flow Cytometry: Use PI/Annexin V staining to quantify apoptosis and cell death.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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